[1-Methyl-5-(piperidin-1-ylmethyl)pyrazol-4-yl]methanamine

• IUPAC Name: [1-methyl-5-(piperidin-1-ylmethyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C11H20N4/c1-14-11(10(7-12)8-13-14)9-15-5-3-2-4-6-15/h8H,2-7,9,12H2,1H3
• InChI Key: GDYOSIRWUBMAFP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)CN)CN2CCCCC2
• Molecular Formula: C11H20N4
• Molecular Weight: 208.30 g/mol

Description

Piperidine and pyrazole, which are components of your compound, are both important structures in medicinal chemistry. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Pyrazole is a three nitrogen atom containing heterocyclic aromatic organic compound.

Synthesis Analysis

While specific synthesis methods for your compound were not found, piperidine derivatives are synthesized through various intra- and intermolecular reactions.

Chemical Reactions Analysis

Again, while specific reactions involving your compound were not found, piperidine derivatives are known to undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its specific structure. Piperidine is a liquid at room temperature, while pyrazole is a solid.

Mechanism of Action

The mechanism of action would depend on the specific biological target of your compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, and pyrazole derivatives have been found to activate NAMPT (nicotinamide phosphoribosyltransferase), an enzyme involved in NAD+ salvage.

Future Directions

The future directions for research into your compound would likely involve further exploration of its synthesis, properties, and potential biological activity. Piperidine and pyrazole derivatives are areas of active research in medicinal chemistry.